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Abstract
(+)-alpha-Funebrene, a sesquiterpene of significant interest in natural product chemistry,

presents a unique tricyclic carbon skeleton. This document provides a comprehensive overview

of its chemical identity, physicochemical properties, and spectroscopic profile. While the

complete synthetic protocols and specific biological activity data for the pure compound remain

areas of ongoing research, this guide synthesizes the available information to serve as a

foundational resource for further investigation and drug discovery efforts.

Chemical Identity and Physicochemical Properties
(+)-alpha-Funebrene is a natural product identified by the CAS number 50894-66-1 and

possesses the molecular formula C₁₅H₂₄.[1] It is a member of the vast class of terpenes,

specifically a sesquiterpene, which are biosynthesized from three isoprene units.[1] The

structural complexity and chirality of sesquiterpenes like (+)-alpha-Funebrene contribute to

their diverse biological activities.

A summary of its key physicochemical properties is presented in Table 1.
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Property Value Reference

CAS Number 50894-66-1 [1]

Molecular Formula C₁₅H₂₄ [1]

Molecular Weight 204.35 g/mol [1]

Boiling Point 252 °C (lit.) [2]

Density 0.925 g/mL at 20 °C (lit.) [2]

Refractive Index n20/D 1.495 [2]

Storage Temperature 2-8°C [2]

Spectroscopic Data
The structural elucidation of (+)-alpha-Funebrene relies on various spectroscopic techniques.

While a complete, detailed spectral analysis from a single source is not readily available in the

public domain, the following summarizes expected and reported data.

Mass Spectrometry (MS): The mass spectrum of α-funebrene would show a molecular ion peak

(M+) at m/z 204, corresponding to its molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H and ¹³C NMR spectra would be

complex due to the tricyclic structure and multiple stereocenters. The specific chemical shifts

and coupling constants would be crucial for confirming the stereochemistry of the molecule.

Infrared (IR) Spectroscopy: The IR spectrum is expected to be characterized by C-H stretching

and bending vibrations typical for alkanes and alkenes.

Synthesis and Isolation
Total Synthesis: The total synthesis of complex natural products like (+)-alpha-Funebrene
represents a significant challenge in organic chemistry. While the total synthesis of various

sesquiterpenes has been achieved, a specific, detailed experimental protocol for the

enantioselective total synthesis of (+)-alpha-Funebrene is not prominently documented in

publicly available literature.
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Isolation from Natural Sources: (+)-alpha-Funebrene has been identified as a constituent of

the essential oil of various plants, including those of the Cupressus genus. A general workflow

for the isolation of sesquiterpenes from essential oils is outlined below. It should be noted that

this is a generalized procedure and would require optimization for the specific isolation of (+)-
alpha-Funebrene.

A generalized workflow for isolating (+)-alpha-Funebrene.

Experimental Protocol: A General Approach for Isolation

Extraction: The essential oil is typically obtained from the plant material (e.g., leaves, wood)

through steam distillation or solvent extraction.

Fractional Distillation: The crude essential oil is subjected to fractional distillation under

reduced pressure to separate components based on their boiling points. Fractions enriched

in sesquiterpenes are collected.

Column Chromatography: The sesquiterpene-rich fractions are further purified by column

chromatography on silica gel or alumina, using a gradient of non-polar to polar solvents (e.g.,

hexane-ethyl acetate).

High-Performance Liquid Chromatography (HPLC) or Preparative Gas Chromatography

(GC): For final purification to obtain high-purity (+)-alpha-Funebrene, preparative HPLC or

GC is often employed.

Characterization: The identity and purity of the isolated compound are confirmed by

spectroscopic methods (MS, NMR, IR) and by comparing the data with literature values.

Biological Activity
The biological activities of many sesquiterpenes are well-documented, ranging from

antimicrobial to anticancer effects. However, specific quantitative data for pure (+)-alpha-
Funebrene is limited in publicly accessible research. Essential oils containing α-funebrene

have shown biological activities, but it is challenging to attribute these effects solely to this

single component due to the complex nature of the oils. Further studies are required to

determine the specific bioactivity profile of purified (+)-alpha-Funebrene, including determining
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its Minimum Inhibitory Concentration (MIC) against various microbes and its IC₅₀ values

against different cancer cell lines.

Biosynthesis
The biosynthesis of all sesquiterpenes, including (+)-alpha-Funebrene, originates from

farnesyl pyrophosphate (FPP). FPP is formed through the mevalonate or MEP/DOXP pathway.

The cyclization of the linear FPP molecule, catalyzed by specific enzymes called sesquiterpene

synthases, leads to the vast diversity of sesquiterpene skeletons. The proposed biosynthetic

pathway for (+)-alpha-Funebrene from FPP is depicted below. The exact enzyme(s) and

intermediate carbocations involved in the cyclization cascade for (+)-alpha-Funebrene are a

subject of ongoing research.

Proposed biosynthetic pathway to (+)-alpha-Funebrene.

Conclusion and Future Directions
(+)-alpha-Funebrene remains a molecule of interest with potential for further scientific

exploration. This technical guide provides a summary of the current knowledge regarding its

chemical and physical properties. Key areas for future research include the development of an

efficient and stereoselective total synthesis, detailed investigation into its biological activities

using the pure compound, and the definitive elucidation of its biosynthetic pathway, including

the identification and characterization of the specific sesquiterpene synthase(s) involved. Such

studies will be crucial for unlocking the full potential of (+)-alpha-Funebrene in drug discovery

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(+)-alpha-Funebrene CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599330#alpha-funebrene-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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